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Compound of Interest

Compound Name: 3-Furoic acid

Cat. No.: B149116 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 3-Furoic acid, including detailed operational and disposal

plans to ensure a secure laboratory environment.

Chemical Identifier and Hazard Summary

Identifier Value

IUPAC Name Furan-3-carboxylic acid

CAS Number 488-93-7

EC Number 207-689-9

Molecular Formula C5H4O3

Molecular Weight 112.08 g/mol

Physical Appearance Beige solid

Melting Point 120-122 °C

Hazard Classification:

GHS Classification: Skin irritation (Category 2), Eye irritation (Category 2A).[1][2]
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Signal Word: Warning.[1][2][3][4]

Hazard Statements: Causes skin irritation (H315), Causes serious eye irritation (H319).[1][2]

[3] May cause respiratory irritation (H335).[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is crucial when handling 3-Furoic acid to

prevent skin and eye contact.

Core PPE Requirements:

Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.[5][6][7]

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., neoprene or nitrile

rubber).[5][8]

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[5][6]

Respiratory Protection

A NIOSH-approved N95 dust

mask or equivalent respirator

should be used, especially

when handling the powder

form, to minimize dust

inhalation.[3]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[5]

Step-by-Step Handling and Emergency Procedures
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring

rapid response in case of an incident.

Standard Operating Procedure:
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] The work area must be well-ventilated.[5][9]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Handling:

Avoid contact with skin, eyes, and clothing.[1][5]

Minimize dust generation and accumulation.[1][5]

Keep the container tightly closed when not in use.[1][5]

Wash hands thoroughly after handling the compound.[1][5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents.[1][5]

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[1][5] If skin irritation occurs, get medical

advice.[1]

Inhalation: Remove the individual from exposure to fresh air immediately.[4][5] If breathing is

difficult, give oxygen. Seek medical attention if symptoms appear or persist.[1]

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[5] Seek immediate medical attention.[1]

Spill and Disposal Management
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://www.guidechem.com/msds/488-93-7.html
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC172450050&productDescription=3-FUROIC+ACID%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://aksci.com/sds/U453_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5473553_EN.htm
https://aksci.com/sds/U453_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures:

Ensure Safety: Wear appropriate personal protective equipment and ensure adequate

ventilation. Remove all sources of ignition.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Clean-up: Vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[1][5] Avoid generating dusty conditions.[5]

Waste Disposal Protocol:

Dispose of the waste in accordance with all applicable federal, state, and local environmental

regulations.[1][2]

The product should not be disposed of with municipal waste.[2]

Contaminated packaging should be disposed of as an unused product.[1][2]

Workflow for Safe Handling of 3-Furoic Acid
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Safe Handling and Disposal Workflow for 3-Furoic Acid

Preparation

Handling

Post-Handling Emergency Procedures

Disposal
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Handle 3-Furoic Acid
- Avoid contact
- Minimize dust

Store in a cool, dry, well-ventilated area Wash hands thoroughly Accidental Spill Personal Exposure

Doff PPE correctly

Dispose of waste in a labeled, sealed container
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Follow all local, state, and federal regulations
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Caption: Workflow for the safe handling and disposal of 3-Furoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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